Cas no 1361902-28-4 (4-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-3-carboxylic acid)

• Product Name: 4-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-3-carboxylic acid
• CAS No: 1361902-28-4
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4933401
• Update Time: 2025-05-17

4-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-6-(difluoromethyl)-2-methylpyridine-3-carboxylic acid
• 4-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-3-carboxylic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-7(9(14)15)5(3-10)2-6(13-4)8(11)12/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： AARNQECPTXVMNI-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)N=C(C)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-3-carboxylic acid

Recent Advances in the Study of 4-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-3-carboxylic acid (CAS: 1361902-28-4)

The compound 4-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-3-carboxylic acid (CAS: 1361902-28-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the synthesis and optimization of 4-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers utilized a multi-step process involving palladium-catalyzed cross-coupling reactions, which allowed for the efficient introduction of the difluoromethyl and chloromethyl groups. This advancement is critical for enabling further pharmacological evaluations and potential commercialization.

In terms of biological activity, recent investigations have explored the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 4-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-3-carboxylic acid exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted that the difluoromethyl group enhances binding affinity, while the chloromethyl moiety allows for further derivatization to optimize pharmacokinetic properties.

Another significant development is the application of this compound in cancer research. Preliminary findings from a 2023 study in the European Journal of Medicinal Chemistry suggest that 4-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-3-carboxylic acid derivatives can selectively target and inhibit certain kinases overexpressed in tumor cells. The researchers employed molecular docking studies to elucidate the interactions between the compound and the kinase active site, providing a foundation for the design of more potent and selective anticancer agents.

Despite these promising results, challenges remain in the clinical translation of 4-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-3-carboxylic acid. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials, with the goal of developing novel therapeutics for inflammatory diseases and cancer.

In conclusion, 4-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-3-carboxylic acid (CAS: 1361902-28-4) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis and biological evaluation underscore its value as a lead compound for the development of new therapeutic agents. Continued research and collaboration will be essential to fully realize its clinical potential.